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Compound of Interest

Compound Name: Propyl red

Cat. No.: B1294551 Get Quote

Application Note: Propyl Red Indicator Solution
AN-ID-2641-01

Abstract
This document provides a comprehensive protocol for the preparation of a propyl red indicator

solution for use in research and clinical laboratory settings. Propyl red is an azo dye used as a

pH indicator with a transition range that is ideal for various analytical applications.[1][2] This

guide includes detailed chemical and physical properties, a step-by-step preparation protocol,

and key applications to ensure accurate and reproducible results for researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
Propyl red, with the IUPAC name 2-[[4-(dipropylamino)phenyl]diazenyl]benzoic acid, is a

synthetic azo dye.[3] It is sparingly soluble in water but exhibits good solubility in organic

solvents such as ethanol and methanol.[4][5] Its key properties are summarized in the table

below.
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Property Value Reference

CAS Number 2641-01-2

Molecular Formula C₁₉H₂₃N₃O₂

Molecular Weight 325.4 g/mol

Appearance
Yellow-orange to reddish

crystalline powder

Melting Point 173 - 175 °C

pKa (at 25°C) 5.48

pH Indicator Range 4.6 - 6.6

Color Transition Red (acidic) to Yellow (basic)

Solubility
Insoluble in water; Soluble in

ethanol, methanol

Applications
Propyl red is a versatile compound with several key applications in scientific research and

industry:

Colorimetric Analysis: It is frequently used as a pH indicator in acid-base titrations and for

determining the acidity or alkalinity of solutions due to its clear visual color change.

Biological Staining: In microbiology, propyl red serves as a vital stain for visualizing cellular

structures, which aids in the identification and classification of microorganisms.

Environmental Monitoring: The indicator can be used in environmental studies to assess

water quality by detecting pollutants.

Industrial Dyeing: Within the textile industry, it is employed as a dye, providing vibrant and

fade-resistant colors.
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Experimental Protocol: Preparation of 0.1% (w/v)
Propyl Red Indicator Solution
This protocol details the steps for preparing 100 mL of a 0.1% (w/v) propyl red indicator

solution.

3.1. Materials and Equipment

Propyl Red powder (CAS 2641-01-2)

95% Ethanol (Reagent Grade)

Deionized or distilled water

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula

Glass funnel

Magnetic stirrer and stir bar (optional)

Wash bottle with deionized water

3.2. Procedure

Weighing the Solute: Accurately weigh 0.1 g of propyl red powder using an analytical

balance.

Initial Dissolution: Place a clean glass funnel into the neck of a 100 mL volumetric flask.

Carefully transfer the weighed propyl red powder into the flask.

Adding the Solvent: Add approximately 70 mL of 95% ethanol to the volumetric flask.
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Dissolving the Solute: Gently swirl the flask to dissolve the powder. A magnetic stirrer can be

used for more efficient mixing. Ensure the powder is completely dissolved before proceeding.

Diluting to Volume: Once the propyl red is fully dissolved, carefully add 95% ethanol to the

volumetric flask until the bottom of the meniscus reaches the 100 mL calibration mark.

Homogenization: Cap the volumetric flask securely and invert it several times (15-20 times)

to ensure the solution is thoroughly mixed and homogeneous.

Storage: Transfer the prepared indicator solution to a properly labeled, sealed, and light-

protected container. Store at room temperature.

Visualizations
Diagram 1: Propyl Red pH Transition

The following diagram illustrates the color change of the propyl red indicator in response to a

change in the pH of the solution. The indicator is red in acidic conditions (pH < 4.6), transitions

through orange in its effective range, and becomes yellow in basic conditions (pH > 6.6).
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Propyl Red Color Transition with pH

pH < 4.6
Color: Red

pH 4.6 - 6.6
Color: Orange

Increase pH

pH > 6.6
Color: Yellow

Increase pH

Click to download full resolution via product page

Caption: Logical flow of Propyl Red color change with increasing pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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